methyl 2-{[N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(4-methylphenyl)glycyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C25H26N2O7S/c1-17-9-11-18(12-10-17)27(35(30,31)19-13-14-22(32-2)23(15-19)33-3)16-24(28)26-21-8-6-5-7-20(21)25(29)34-4/h5-15H,16H2,1-4H3,(H,26,28)
• InChI Key: PMHULZSTKCSLEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C25H26N2O7S
• Molecular Weight: 498.5 g/mol

Description

Organic compounds like the one you mentioned typically consist of carbon atoms in rings or long chains, attached to hydrogen, oxygen, or other carbon atoms. The exact arrangement of these atoms can greatly influence the properties of the compound.

Synthesis Analysis

The synthesis of complex organic compounds usually involves multiple steps, each requiring specific reagents and conditions. The process would typically involve the formation of carbon-carbon bonds, introduction of functional groups, and careful control of stereochemistry.

Molecular Structure Analysis

The molecular structure of an organic compound determines its properties and reactivity. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the structure of an organic compound.

Chemical Reactions Analysis

Organic compounds can undergo a variety of chemical reactions, including substitution reactions, addition reactions, elimination reactions, and rearrangement reactions. The exact reactions that a compound can undergo depend on its structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound, such as its melting point, boiling point, solubility, and reactivity, can be predicted based on its structure. These properties can also be measured experimentally.

Mechanism of Action

The mechanism of action of an organic compound refers to how it behaves in a biological system. This can involve interactions with enzymes, receptors, DNA, or other biomolecules.

Safety and Hazards

The safety and hazards associated with an organic compound depend on its reactivity and biological activity. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a compound, as well as precautions for safe handling and use.

Future Directions

The study of organic compounds is a vast and active field of research. Future directions might include the development of new synthetic methods, the discovery of new reactions, and the design of new drugs and materials.